Cas no 66224-70-2 (3-(trimethylsilyl)prop-2-ynoyl chloride)

3-(Trimethylsilyl)prop-2-ynoyl chloride is a versatile organosilicon reagent widely used in organic synthesis, particularly in the preparation of alkynyl derivatives. Its key advantages include high reactivity as an acylating agent, enabling efficient introduction of the trimethylsilyl-protected propynoyl group into target molecules. The trimethylsilyl moiety enhances stability and facilitates further functionalization under mild conditions. This compound is valuable in cross-coupling reactions, click chemistry, and the synthesis of heterocycles or conjugated systems. Its moisture-sensitive nature requires handling under inert conditions, but its predictable reactivity and compatibility with various substrates make it a useful intermediate in pharmaceutical and materials science research.

3-(trimethylsilyl)prop-2-ynoyl chloride structure

66224-70-2 structure

Product Name:3-(trimethylsilyl)prop-2-ynoyl chloride

CAS No:66224-70-2

MF:C₆H₉ClOSi

MW:160.673561811447

MDL:MFCD25965940

CID:1706144

PubChem ID:11309677

Update Time:2025-06-07

3-(trimethylsilyl)prop-2-ynoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Propynoyl chloride, 3-(trimethylsilyl)-
- 3-(trimethylsilyl)prop-2-ynoyl chloride
- 66224-70-2
- C6H9ClOSi
- 3-(trimethylsilyl)propioloyl chloride
- AKOS040766035
- AT35549
- 3-(Trimethylsilyl)-2-propynoyl chloride
- EN300-342084
- 3-trimethylsilylprop-2-ynoyl Chloride
- 3-(trimethylsilyl)propioloylchloride
- MFCD25965940
- SY296206
- DB-424183
- trimethylsilylpropynoyl chloride
- SCHEMBL8331605
- MDL： MFCD25965940
- Inchi： 1S/C6H9ClOSi/c1-9(2,3)5-4-6(7)8/h1-3H3
- InChI Key： CIQYUDZNFLTUTN-UHFFFAOYSA-N
- SMILES： ClC(C#C[Si](C)(C)C)=O

Computed Properties

Exact Mass: 160.01117
Monoisotopic Mass: 160.0111191g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

3-(trimethylsilyl)prop-2-ynoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1102120-100mg	3-(Trimethylsilyl)propioloyl chloride	66224-70-2	95%	100mg	$79.0	2025-04-17
Ambeed	A1102120-250mg	3-(Trimethylsilyl)propioloyl chloride	66224-70-2	95%	250mg	$139.0	2025-04-17
Ambeed	A1102120-1g	3-(Trimethylsilyl)propioloyl chloride	66224-70-2	95%	1g	$383.0	2025-04-17
Ambeed	A1102120-5g	3-(Trimethylsilyl)propioloyl chloride	66224-70-2	95%	5g	$1476.0	2025-04-17
Enamine	EN300-342084-0.05g	3-(trimethylsilyl)prop-2-ynoyl chloride	66224-70-2	95.0%	0.05g	$42.0	2025-03-18
Enamine	EN300-342084-0.1g	3-(trimethylsilyl)prop-2-ynoyl chloride	66224-70-2	95.0%	0.1g	$66.0	2025-03-18
Enamine	EN300-342084-0.25g	3-(trimethylsilyl)prop-2-ynoyl chloride	66224-70-2	95.0%	0.25g	$92.0	2025-03-18
Enamine	EN300-342084-0.5g	3-(trimethylsilyl)prop-2-ynoyl chloride	66224-70-2	95.0%	0.5g	$175.0	2025-03-18
Enamine	EN300-342084-1.0g	3-(trimethylsilyl)prop-2-ynoyl chloride	66224-70-2	95.0%	1.0g	$256.0	2025-03-18
Enamine	EN300-342084-2.5g	3-(trimethylsilyl)prop-2-ynoyl chloride	66224-70-2	95.0%	2.5g	$503.0	2025-03-18